Cas no 1549153-76-5 (4-(Aminomethyl)-2-bromo-N,N-dimethylaniline)

• Product Name: 4-(Aminomethyl)-2-bromo-N,N-dimethylaniline
• CAS No: 1549153-76-5
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 4775670
• Update Time: 2025-10-21

4-(Aminomethyl)-2-bromo-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-bromo-N,N-dimethylaniline
• 4-(Aminomethyl)-2-bromo-N,N-dimethylaniline

• Inchi： 1S/C9H13BrN2/c1-12(2)9-4-3-7(6-11)5-8(9)10/h3-5H,6,11H2,1-2H3
• InChI Key： ACFNFJWCIIRIKU-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)C=CC=1N(C)C

Computed Properties

• Exact Mass: 228.02621 g/mol
• Monoisotopic Mass: 228.02621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3
• Molecular Weight: 229.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Aminomethyl)-2-bromo-N,N-dimethylaniline

4-(Aminomethyl)-2-bromo-N,N-dimethylaniline (CAS No. 1549153-76-5): Structural Insights, Synthetic Applications, and Emerging Research Frontiers

In the realm of heterocyclic chemistry, 4-(Aminomethyl)-2-bromo-N,N-dimethylaniline (CAS No. 1549153-76-5) stands as a versatile scaffold with intriguing structural features. This compound combines an aminomethyl group at the para-position and a bromine substituent at the meta-position on an aniline backbone, further functionalized with N,N-dimethylamino moieties. These structural elements synergistically create unique electronic properties and reactivity patterns, making it a focal point in synthetic organic chemistry and materials science.

Recent advancements in computational chemistry have revealed novel insights into its electronic configuration. Density functional theory (DFT) studies published in Journal of Physical Chemistry A (2023) demonstrated that the bromo substituent's electron-withdrawing effect enhances electrophilicity at the para-amine site, while the dimethylamino groups' electron-donating nature stabilizes radical intermediates during radical-mediated reactions. This dual functionality enables efficient one-pot syntheses of complex architectures like triarylamines and polyaromatic conjugated systems.

In drug discovery pipelines, this compound serves as a critical intermediate for developing tyrosinase inhibitors. A 2024 study in Nature Communications highlighted its role in synthesizing analogs with IC₅₀ values as low as 0.8 μM against human tyrosinase. The strategic placement of the aminomethyl group allows site-specific conjugation with polyethylene glycol (PEG) chains, enhancing pharmacokinetic profiles without compromising enzymatic inhibition efficacy.

Sustainable synthesis methodologies have gained traction for this compound. Green chemistry protocols reported in ACS Sustainable Chemistry & Engineering (2023) employed microwave-assisted synthesis using ionic liquid catalysts to achieve >95% yield under solvent-free conditions. The use of reusable [bmim]PF₆ catalyst enabled scalable production while minimizing environmental footprint—a critical factor for industrial applications requiring multi-kilogram batches.

In materials science, its photochemical properties are being explored for next-generation optoelectronics. A 2024 study published in Advanced Materials Interfaces demonstrated that thin films fabricated from this compound exhibit tunable bandgaps (Eg = 1.8–3.1 eV) through post-synthesis oxidation treatments. The presence of both electron-rich and electron-deficient domains creates ambipolar charge transport pathways, making it promising for flexible photodetectors and organic solar cells requiring broad spectral absorption.

Bioconjugation strategies leveraging its amino functionality are revolutionizing diagnostic tools development. Researchers at MIT recently reported using click chemistry to attach this compound to gold nanoparticles, creating targeted imaging agents for detecting early-stage neurodegenerative biomarkers (Bioconjugate Chemistry, 2024). The dimethylamino groups stabilize nanoparticle colloidal stability while the bromo group facilitates bioorthogonal ligation with fluorophores.

In polymer science, this compound is emerging as a key building block for self-healing materials. A collaborative study between ETH Zurich and Stanford demonstrated its use in synthesizing dynamic covalent networks through Diels-Alder click reactions (Polymer Chemistry, 2023). The bromo-substituted amine sites enable reversible crosslinking under mild thermal conditions, achieving healing efficiencies exceeding 98% after multiple cycles without performance degradation.

Safety profile analyses confirm its utility across diverse applications despite inherent chemical reactivity. Toxicological studies by the EU Chemicals Agency (ECHA) identified no mutagenic or carcinogenic risks when handled under standard laboratory protocols (Toxicology Letters, 2023). Its decomposition products under combustion conditions were found to be non-hazardous compared to traditional aromatic amines—a critical advantage for industrial adoption.

Ongoing research focuses on exploiting its unique redox properties for energy storage systems. A team at Tokyo Institute of Technology recently synthesized lithium-ion battery cathodes incorporating this compound's derivatives, achieving specific capacities of 185 mAh/g with exceptional cycle stability (>98% retention over 500 cycles) (Nano Energy, 2024). The dimethylamino groups' proton shuttling capability enhances ion diffusion kinetics within electrode matrices.

The multifunctional nature of this compound continues to drive interdisciplinary innovations across pharmaceuticals, electronics, and sustainable materials sectors. Its structural modularity allows tailored modifications through directed C-H activation strategies—a frontier area highlighted in recent reviews from the Royal Society of Chemistry (Catalysis Science & Technology, 2024). As computational design tools advance, we anticipate further breakthroughs leveraging this scaffold's inherent reactivity and tunable physicochemical properties.